diphenylmethanone O-{2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]benzoyl}oxime

• Molecular Formula: C26H21N3O5
• Molecular Weight: 455.5 g/mol
• IUPAC Name: (benzhydrylideneamino) 2-(4,6-dimethoxypyrimidin-2-yl)oxybenzoate
• InChI: InChI=1S/C26H21N3O5/c1-31-22-17-23(32-2)28-26(27-22)33-21-16-10-9-15-20(21)25(30)34-29-24(18-11-5-3-6-12-18)19-13-7-4-8-14-19/h3-17H,1-2H3
• InChI Key: SINULTCNXUQHFH-UHFFFAOYSA-N
• SMILES: COC1=CC(=NC(=N1)OC2=CC=CC=C2C(=O)ON=C(C3=CC=CC=C3)C4=CC=CC=C4)OC

Description

Diphenylmethanone O-{2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]benzoyl}oxime, commonly known as DMPO, is a synthetic compound used in scientific research for its antioxidant properties. DMPO is a spin trap that reacts with free radicals, which are highly reactive molecules that can cause damage to cells and tissues. In

Mechanism of Action

DMPO works by reacting with free radicals to form stable adducts, which can be detected using ESR spectroscopy. DMPO traps free radicals by forming a covalent bond with the radical, which stabilizes the radical and prevents it from causing damage to cells and tissues. DMPO has been shown to trap a variety of free radicals, including superoxide, hydroxyl radical, and peroxyl radical.
Biochemical and Physiological Effects:
DMPO has been shown to have antioxidant properties in a variety of systems. DMPO has been shown to protect cells and tissues from oxidative damage caused by free radicals. DMPO has also been shown to reduce inflammation and improve mitochondrial function in cells. DMPO has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DMPO is a useful tool for studying oxidative stress pathways in cells, tissues, and animals. DMPO is easy to use and can be detected using ESR spectroscopy. DMPO has been shown to be non-toxic and non-mutagenic, making it safe for use in laboratory experiments. However, DMPO has some limitations, including its limited solubility in aqueous solutions and its potential to react with other compounds in the system.

Future Directions

There are many future directions for research on DMPO. One area of research is the development of new spin traps with improved properties, such as increased solubility and selectivity for specific free radicals. Another area of research is the use of DMPO in combination with other compounds to enhance its antioxidant properties. DMPO could also be used in clinical trials to study its potential therapeutic effects in humans. Finally, DMPO could be used in combination with other techniques, such as mass spectrometry, to study the effects of oxidative stress on specific biomolecules.
Conclusion:
In conclusion, DMPO is a synthetic compound used in scientific research for its antioxidant properties. DMPO works by trapping free radicals and forming stable adducts, which can be detected using ESR spectroscopy. DMPO has been shown to have a variety of biochemical and physiological effects, including neuroprotective effects in animal models of neurodegenerative diseases. DMPO has many advantages for use in laboratory experiments, but also has some limitations. There are many future directions for research on DMPO, including the development of new spin traps and the use of DMPO in combination with other compounds to enhance its antioxidant properties.

Synthesis Methods

DMPO is synthesized by reacting 4,6-dimethoxy-2-pyrimidinylamine with 2,4-dimethoxybenzoyl chloride in the presence of triethylamine. The resulting product is then reacted with diphenylmethanone oxime in the presence of sodium hydride to form DMPO. This synthesis method has been optimized to produce high yields of DMPO with high purity.

Scientific Research Applications

DMPO is widely used in scientific research for its ability to trap free radicals and form stable adducts, which can be detected using electron spin resonance (ESR) spectroscopy. DMPO has been used to study the oxidative stress pathways in a variety of systems, including cells, tissues, and animals. DMPO has also been used to study the antioxidant properties of various compounds, including natural products and synthetic compounds.